N-2,1,3-benzothiadiazol-4-yl-3-bromo-4-ethoxybenzamide
Overview
Description
N-2,1,3-benzothiadiazol-4-yl-3-bromo-4-ethoxybenzamide, also known as BTEB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-2,1,3-benzothiadiazol-4-yl-3-bromo-4-ethoxybenzamide is not fully understood. However, studies have suggested that this compound may induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and good biocompatibility, making it a promising candidate for further biomedical research. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using N-2,1,3-benzothiadiazol-4-yl-3-bromo-4-ethoxybenzamide in lab experiments is its high purity and stability. However, one limitation is its relatively high cost compared to other compounds.
Future Directions
There are several potential future directions for N-2,1,3-benzothiadiazol-4-yl-3-bromo-4-ethoxybenzamide research. One area of interest is the development of this compound-based materials for various applications, including optoelectronics and sensing. Another potential direction is the optimization of this compound as a therapeutic agent for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action and potential physiological effects of this compound.
Scientific Research Applications
N-2,1,3-benzothiadiazol-4-yl-3-bromo-4-ethoxybenzamide has been studied for its potential applications in various fields, including material science, medicinal chemistry, and environmental science. In material science, this compound has been used as a building block for the synthesis of luminescent materials. In medicinal chemistry, this compound has shown promising anticancer activity against various cancer cell lines. In environmental science, this compound has been used as a fluorescent probe for the detection of heavy metal ions.
Properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-4-yl)-3-bromo-4-ethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrN3O2S/c1-2-21-13-7-6-9(8-10(13)16)15(20)17-11-4-3-5-12-14(11)19-22-18-12/h3-8H,2H2,1H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVHDRWQOGARPQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=NSN=C32)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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